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Abstract

The phenothiazine scaffold, a cornerstone of medicinal chemistry since the development of
chlorpromazine, continues to demonstrate remarkable therapeutic versatility.[1][2] The strategic
introduction of an N-propargyl group at the thiazine nitrogen (N-10) has unlocked a new
dimension of biological activity, steering these derivatives toward potent applications beyond
their traditional neuroleptic roles.[3][4] This guide provides an in-depth exploration of N-
propargyl phenothiazines, consolidating synthetic strategies, mechanisms of action, and
detailed protocols for their evaluation. We will focus on their emerging and significant roles as
anticancer, neuroprotective, and antimicrobial agents, offering researchers a comprehensive
resource to facilitate further discovery and development in this promising chemical space.

Introduction: The Strategic Value of the N-Propargyl
Moiety
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Phenothiazines are a class of heterocyclic compounds historically recognized for their profound
impact on psychiatry as dopamine receptor antagonists.[5][6] However, the inherent bioactivity
of the tricyclic core has prompted extensive structural modifications to explore new therapeutic
avenues.[1][7] The incorporation of a propargyl group (a three-carbon chain containing a
terminal alkyne) at the N-10 position is a key derivatization strategy.

The rationale behind this modification is twofold:

e Modulation of Physicochemical Properties: The propargyl group alters the lipophilicity and
steric profile of the parent phenothiazine, influencing its ability to cross biological membranes
and interact with molecular targets.

 Introduction of a Reactive Handle: The terminal alkyne is a versatile functional group. It can
participate in "click chemistry" reactions (e.g., copper-catalyzed azide-alkyne cycloaddition),
enabling the conjugation of phenothiazines to other molecules like targeting ligands or
fluorescent probes. Furthermore, the N-propargylamine moiety itself is associated with
specific biological activities, including the inhibition of monoamine oxidases (MAO) and
activation of pathways involved in cellular redox control.[8]

These modifications have led to the development of N-propargyl phenothiazine derivatives
with potent antiproliferative, anti-inflammatory, neuroprotective, and anticancer activities.[3][4]

Synthetic Pathways and Considerations

The synthesis of N-propargyl phenothiazine derivatives is generally straightforward, primarily
involving the N-alkylation of a suitable phenothiazine or azaphenothiazine precursor.

General Synthetic Workflow
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Caption: General workflow for the synthesis of N-propargyl phenothiazines.

Protocol 1: General Synthesis of a 6-
Propargylquinobenzothiazine

This protocol is adapted from methodologies described for the N-propargylation of
azaphenothiazines.[3][4]

Rationale: This procedure utilizes a strong base, potassium t-butoxide, to deprotonate the
nitrogen of the thiazine ring, creating a potent nucleophile that readily attacks the electrophilic
carbon of propargyl bromide in an SN2 reaction. Anhydrous dimethylformamide (DMF) is used
as a polar aprotic solvent to facilitate the reaction.

Materials:
o 8-Substituted 6H-quinobenzothiazine (1.0 eq)

e Propargyl bromide (80% solution in toluene, 1.2 eq)
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e Potassium t-butoxide (1.2 eq)

e Anhydrous Dimethylformamide (DMF)

e Dichloromethane (DCM)

o Saturated aqueous sodium bicarbonate (NaHCOs)
e Brine (saturated aqueous NacCl)

¢ Anhydrous magnesium sulfate (MgSOQOa)

« Silica gel for column chromatography

o Hexane/Ethyl Acetate solvent system

Procedure:

Dissolve the 6H-quinobenzothiazine precursor (1.0 eq) in anhydrous DMF in a round-bottom
flask under an inert atmosphere (e.g., nitrogen or argon).

e Cool the solution to 0°C using an ice bath.

e Add potassium t-butoxide (1.2 eq) portion-wise to the stirred solution. Maintain the
temperature at 0°C and stir for 30 minutes. The solution may change color, indicating
deprotonation.

o Slowly add propargyl bromide (1.2 eq) dropwise to the reaction mixture.

» Allow the reaction to warm to room temperature and stir for 3-4 hours, monitoring the
reaction progress by Thin Layer Chromatography (TLC).

» Upon completion, quench the reaction by pouring the mixture into ice-cold water.
o Extract the aqueous layer three times with DCM.

o Combine the organic layers and wash sequentially with saturated NaHCOs solution and
brine.
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» Dry the organic layer over anhydrous MgSOu, filter, and concentrate under reduced pressure
to obtain the crude product.

» Purify the crude residue by column chromatography on silica gel using an appropriate
gradient of Hexane/Ethyl Acetate to yield the pure N-propargyl phenothiazine derivative.

e Characterize the final product using *H NMR, 3C NMR, and Mass Spectrometry to confirm
its structure and purity.

Biological Targets and Mechanisms of Action

N-propargyl phenothiazines exert their biological effects through a multitude of mechanisms,
often engaging multiple signaling pathways simultaneously. This pleiotropic activity is a key
feature of their therapeutic potential.

Anticancer Activity

The anticancer effects of these compounds are the most extensively studied, with activity
demonstrated against various cancer cell lines, including leukemia, glioblastoma, melanoma,
and colon cancer.[3][9][10][11][12]

Key Mechanisms:

« Induction of Apoptosis: Many N-propargyl derivatives trigger programmed cell death. For
instance, 6-propargyl-9-trifluoromethylquinobenzothiazine has been shown to block caspase-
3 expression and inhibit the expression of initiator caspases-8 and -9 in Jurkat cells,
indicating engagement of both the extrinsic and intrinsic apoptotic pathways.[3][4] This is
often correlated with an upregulation of the pro-apoptotic Bax gene and downregulation of
the anti-apoptotic Bcl-2 gene.[13]

e Cell Cycle Arrest: These compounds can halt cell proliferation by arresting the cell cycle at
various phases. Studies have shown arrest at the GO/G1 or G2/M phases, preventing cancer
cells from dividing.[6][13]

» Disruption of Key Signaling Pathways: Phenothiazines are known to modulate critical cancer
signaling pathways like PI3K/Akt/mTOR and MAPK/ERK1/2, which are central to cell growth,
proliferation, and survival.[1][6][14]
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e Inhibition of Calmodulin (CaM): Phenothiazines are known CaM antagonists. While the direct
link for N-propargyl derivatives is still being fully elucidated, CaM binding is a plausible
mechanism contributing to their anticancer effects, as CaM is involved in cell cycle
regulation.[11] Interestingly, novel derivatives have shown potent anticancer effects that are
independent of dopamine and serotonin receptor antagonism, suggesting that other targets
like CaM are more critical for this activity.[11]
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Caption: Proposed mechanism for apoptosis induction by N-propargyl phenothiazines.
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Neuroprotective Effects

The N-propargylamine structure is a well-known pharmacophore in neuroprotective agents.[8]
Unsubstituted phenothiazine itself has demonstrated protective effects in models of Parkinson's
disease by scavenging free radicals, exerting anti-inflammatory effects, and preserving
mitochondrial integrity.[15] N-propargyl derivatives leverage these properties, with studies
showing that chiral N-propargyl-1,2-amino alcohols can significantly reduce neuronal damage
induced by toxins like rotenone in cell culture models.[8]

Antimicrobial and Efflux Pump Inhibition

Phenothiazines possess inherent antibacterial properties, and this activity extends to N-
propargyl derivatives. They can inhibit the growth of multidrug-resistant bacteria, such as
Acinetobacter baumannii.[16] A crucial mechanism is the inhibition of bacterial efflux pumps,
which are responsible for expelling antibiotics from the cell. By blocking these pumps,
phenothiazines can restore the susceptibility of resistant bacteria to conventional antibiotics,
acting as powerful adjuvants in combination therapy.[17][18]

Experimental Evaluation: Protocols and Data

Interpretation
Protocol 2: In Vitro Cytotoxicity Assessment using MTT
Assay

Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity.
NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells
present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble
formazan, which has a purple color. This allows for the calculation of an ICso (half-maximal
inhibitory concentration) value, a standard measure of a compound's potency. This method is
frequently used to screen phenothiazine derivatives.[9][19][20]

Materials:
e Cancer cell line of interest (e.g., HCT-116, MDA-MB-231)

o Complete culture medium (e.g., DMEM with 10% FBS)
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N-propargyl phenothiazine stock solution (e.g., 10 mM in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

DMSO (Dimethyl sulfoxide)

96-well microtiter plates

Multichannel pipette

Microplate reader (570 nm wavelength)
Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 pL of complete
medium. Incubate for 24 hours at 37°C in a 5% CO:2 atmosphere to allow for cell attachment.

Prepare serial dilutions of the N-propargyl phenothiazine compound in culture medium
from the DMSO stock. Ensure the final DMSO concentration in the wells is <0.5% to avoid
solvent toxicity. Include a vehicle control (medium with DMSO) and a no-cell control (medium

only).

Remove the old medium from the cells and add 100 pL of the prepared compound dilutions
to the respective wells.

Incubate the plate for 48 or 72 hours at 37°C, 5% CO:..

After incubation, add 20 pL of MTT solution (5 mg/mL) to each well and incubate for another
4 hours.

Carefully remove the medium containing MTT from the wells.

Add 150 pL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate
for 10 minutes to ensure complete dissolution.

Measure the absorbance at 570 nm using a microplate reader.
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o Calculate cell viability as a percentage relative to the vehicle control. Plot the viability against

the logarithm of the compound concentration and determine the ICso value using non-linear

regression analysis (e.g., in GraphPad Prism).

Data Summary: Anticancer Activity of Phenothiazine

Derivatives

The following table summarizes reported I1Cso values for representative phenothiazine

derivatives, highlighting the potent cytotoxicity observed in various cancer cell lines.

Compound .
Cancer Cell Line ICs0 (M) Reference
Class/Name
N-benzyl-linked
Fluphenazine Analog A375 (Melanoma) 1.37 [11]
(CWHM-974)
A549 (Lung) 5.25 [11]
MDA-MB-231 (Breast) 4.31 [11]
Fluphenazine (FLU) A375 (Melanoma) 7.04 [11]
A549 (Lung) 12.30 [11]
MDA-MB-231 (Breast) 10.37 [11]
10-Diethylaminoethyl-
SNB-19

1,9- _ 0.34 [12]

) o (Glioblastoma)
diazaphenothiazine
MDA-MB-231 (Breast) 2.13 [12]
10-Propynyl-1,9- SNB-19

) pyny o _ 3.85 [12]
diazaphenothiazine (Glioblastoma)
C-32 (Melanoma) 3.37 [12]

This table presents a selection of data to illustrate the range of activity. For a comprehensive

understanding, refer to the cited literature.
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Concluding Remarks and Future Directions

N-propargyl phenothiazines represent a highly promising class of molecules with diverse

therapeutic potential. Their straightforward synthesis and pleiotropic mechanisms of action

make them attractive candidates for further development. The demonstrated efficacy in

preclinical cancer models, particularly derivatives that exhibit potent cytotoxicity independent of

dopamine receptor activity, highlights a clear path toward repurposing this scaffold for

oncology.[11] Future research should focus on:

Structure-Activity Relationship (SAR) Studies: Systematic modification of both the
phenothiazine core and the propargyl terminus to optimize potency and selectivity.[2]

Mechanism Deconvolution: Advanced proteomics and genomics approaches to precisely
identify the key molecular targets responsible for their anticancer and neuroprotective
effects.

In Vivo Evaluation: Moving the most promising compounds into relevant animal models to
assess efficacy, pharmacokinetics, and safety profiles.[13][19]

Combination Therapies: Exploring the synergistic potential of N-propargyl phenothiazines
with existing chemotherapeutics or antibiotics, particularly leveraging their ability to inhibit
efflux pumps.[16]

The N-propargyl phenothiazine scaffold is a testament to the enduring power of medicinal

chemistry to revitalize classic pharmacophores for new and urgent therapeutic challenges.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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